Cas no 151965-25-2 (Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)-)

Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)- Properties

Names and Identifiers

• Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)-
• Pyrimidine, 1,4,5,6-tetrahydro-2-(2-methylphenyl)- (9CI)
• SCHEMBL4822597
• 151965-25-2
• 2-(2-methylphenyl)-1,4,5,6-tetrahydropyrimidine
• 2-(o-tolyl)-1,4,5,6-tetrahydropyrimidine
• +Expand

• InChIKey： IBMORBPPFOVJSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2/c1-9-5-2-3-6-10(9)11-12-7-4-8-13-11/h2-3,5-6H,4,7-8H2,1H3,(H,12,13)
• SMILES： CC1=CC=CC=C1C1NCCCN=1

Computed Properties

• Exact Mass: 174.11582
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.115698455g/mol
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39